Cas no 1043008-41-8 (N-{2-[4-(4-methylbenzoyl)piperazin-1-yl]-1-(4-methylbenzenesulfonyl)-2-oxoethyl}furan-2-carboxamide)

• Product Name: N-{2-[4-(4-methylbenzoyl)piperazin-1-yl]-1-(4-methylbenzenesulfonyl)-2-oxoethyl}furan-2-carboxamide
• CAS No: 1043008-41-8
• MF: C₂₆H₂₇N₃O₆S
• MW: 509.574085474014
• CID: 5390749
• Update Time: 2025-07-09

N-{2-[4-(4-methylbenzoyl)piperazin-1-yl]-1-(4-methylbenzenesulfonyl)-2-oxoethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(4-methylbenzoyl)piperazin-1-yl]-1-(4-methylphenyl)sulfonyl-2-oxoethyl]furan-2-carboxamide
• N-{2-[4-(4-methylbenzoyl)piperazin-1-yl]-1-(4-methylbenzenesulfonyl)-2-oxoethyl}furan-2-carboxamide

• Inchi： 1S/C26H27N3O6S/c1-18-5-9-20(10-6-18)25(31)28-13-15-29(16-14-28)26(32)24(27-23(30)22-4-3-17-35-22)36(33,34)21-11-7-19(2)8-12-21/h3-12,17,24H,13-16H2,1-2H3,(H,27,30)
• InChI Key： PFZHOMINBAWRTM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC(S(C1=CC=C(C)C=C1)(=O)=O)C(N1CCN(C(=O)C2=CC=C(C)C=C2)CC1)=O)=O

Additional information on N-{2-[4-(4-methylbenzoyl)piperazin-1-yl]-1-(4-methylbenzenesulfonyl)-2-oxoethyl}furan-2-carboxamide

Professional Introduction to Compound with CAS No. 1043008-41-8 and Product Name: N-{2-[4-(4-methylbenzoyl)piperazin-1-yl]-1-(4-methylbenzenesulfonyl)-2-oxoethyl}furan-2-carboxamide

This compound, identified by the CAS number 1043008-41-8, is a sophisticated organic molecule with a complex chemical structure. The product name, N-{2-[4-(4-methylbenzoyl)piperazin-1-yl]-1-(4-methylbenzenesulfonyl)-2-oxoethyl}furan-2-carboxamide, provides detailed insights into its molecular composition, highlighting its utility in various chemical and pharmaceutical applications. This introduction aims to explore the compound's properties, potential applications, and recent advancements in research that underscore its significance in the field.

The molecular structure of this compound features a piperazine ring substituted with a 4-methylbenzoyl group, connected to an ethylidene moiety that is further functionalized with a 4-methylbenzenesulfonyl group. The presence of a furan ring at the end of the molecule introduces additional reactivity and makes it a valuable candidate for further chemical modifications. Such structural features are often engineered to enhance binding affinity and selectivity in drug design.

In recent years, there has been significant interest in the development of novel compounds that can interact selectively with biological targets. The piperazine scaffold, in particular, is widely recognized for its ability to modulate neurotransmitter systems, making it a key component in the design of psychoactive drugs. The incorporation of the 4-methylbenzoyl and 4-methylbenzenesulfonyl groups into this compound likely contributes to its pharmacological profile by enhancing its solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has shown that molecules with similar structural motifs can interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. The unique combination of functional groups in this compound may make it a promising candidate for further development as a therapeutic agent.

The furan ring present in the molecule's structure also adds an interesting dimension to its chemical behavior. Furan derivatives are known for their ability to participate in various organic reactions, including nucleophilic substitutions and additions. This reactivity can be exploited to synthesize more complex molecules or to modify existing ones for improved pharmacological properties. The furan ring may also contribute to the compound's bioavailability by enhancing its ability to cross biological membranes.

Recent studies have begun to explore the use of computational methods to predict the biological activity of novel compounds. These methods rely on understanding the three-dimensional structure of molecules and how they interact with biological targets at the atomic level. The compound described here has been subjected to such computational analyses, which have provided valuable insights into its potential pharmacological effects. These studies suggest that it may have potent activity against certain enzymes and receptors relevant to neurological disorders.

In addition to its potential therapeutic applications, this compound may also find use in materials science and industrial chemistry. Its complex structure and reactivity make it a versatile building block for synthesizing more complex molecules. For instance, it could be used to create polymers or coatings with unique properties, such as enhanced durability or biodegradability.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency and precision. These advancements are crucial for enabling the rapid development of new drugs and materials.

As research continues to uncover new applications for this compound, it is likely that its importance will only grow. The combination of structural complexity and functional diversity makes it a valuable tool for chemists and pharmacologists alike. By leveraging recent breakthroughs in synthetic chemistry and computational biology, scientists are poised to unlock even greater potential from this remarkable molecule.